Cas no 377079-77-1 (3-(2,2-dimethylpropyl)-1H-pyrazol-5-amine)

• Product Name: 3-(2,2-dimethylpropyl)-1H-pyrazol-5-amine
• CAS No: 377079-77-1
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD18809351
• CID: 922543
• PubChem ID: 33787841
• Update Time: 2025-10-30

3-(2,2-dimethylpropyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-(2,2-dimethylpropyl)-
• 3-(2,2-dimethylpropyl)-1H-pyrazol-5-amine
• Z360149348
• AKOS025289931
• SY100189
• 377079-77-1
• SB40574
• P12459
• A874026
• AKOS008118358
• CQA07977
• AMY34991
• EN300-85945
• BS-28480
• 5-(2,2-dimethylpropyl)-1H-pyrazol-3-amine
• 5-Neopentyl-1H-pyrazol-3-amine
• 3-Amino-5-neopentylpyrazole
• DB-240515
• CS-0050777
• MFCD18809351
• 1H-PYRAZOL-3-AMINE,5-(2,2-DIMETHYLPROPYL)-

• MDL： MFCD18809351
• Inchi： 1S/C8H15N3/c1-8(2,3)5-6-4-7(9)11-10-6/h4H,5H2,1-3H3,(H3,9,10,11)
• InChI Key： CFXCZNOUGAEHOD-UHFFFAOYSA-N
• SMILES： N1C(=CC(N)=N1)CC(C)(C)C

Computed Properties

• Exact Mass: 153.12675
• Monoisotopic Mass: 153.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 316.8±22.0 °C at 760 mmHg
• Flash Point: 171.2±9.5 °C
• PSA: 54.7
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(2,2-dimethylpropyl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 3-(2,2-dimethylpropyl)-1H-pyrazol-5-amine

Introduction to 3-(2,2-dimethylpropyl)-1H-pyrazol-5-amine (CAS No. 377079-77-1)

3-(2,2-dimethylpropyl)-1H-pyrazol-5-amine, with the CAS number 377079-77-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of 3-(2,2-dimethylpropyl)-1H-pyrazol-5-amine is characterized by a pyrazole ring substituted with a 2,2-dimethylpropyl group at the 3-position and an amino group at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which can form hydrogen bonds and interact with various biological targets. The 2,2-dimethylpropyl group adds steric bulk and hydrophobicity, influencing the compound's solubility and binding affinity.

The synthesis of 3-(2,2-dimethylpropyl)-1H-pyrazol-5-amine can be achieved through several methods. One common approach involves the reaction of 3-(2,2-dimethylpropyl)-1H-pyrazole-5-carbonitrile with an appropriate reducing agent such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride. Another method involves the condensation of 3-(2,2-dimethylpropyl)-1H-pyrazole-5-carbaldehyde with ammonia or an ammonium salt followed by reduction. These synthetic routes provide flexible pathways for the preparation of this compound with high yields and purity.

In terms of biological activity, 3-(2,2-dimethylpropyl)-1H-pyrazol-5-amine has been extensively studied for its potential as a therapeutic agent. Recent research has shown that this compound exhibits significant anti-inflammatory and analgesic properties. Studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. Additionally, it has been found to modulate various signaling pathways involved in inflammatory responses, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and colitis.

Beyond its anti-inflammatory effects, 3-(2,2-dimethylpropyl)-1H-pyrazol-5-amine has also shown potential in neuropharmacology. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that it may have therapeutic applications in neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-(2,2-dimethylpropyl)-1H-pyrazol-5-amine have also been investigated to understand its behavior in vivo. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It is metabolized primarily in the liver through cytochrome P450 enzymes and excreted via urine and feces.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 3-(2,2-dimethylpropyl)-1H-pyrazol-5-amine. Early-phase clinical trials have demonstrated that it is well-tolerated by patients with minimal side effects. These trials are ongoing to evaluate its effectiveness in treating various inflammatory and neurological conditions.

In conclusion, 3-(2,2-dimethylpropyl)-1H-pyrazol-5-amine (CAS No. 377079-77-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for improving patient outcomes in various medical conditions.